Cas no 1258609-06-1 (3-Pyridinol, 5-(2-hydroxyphenyl)-)

• Product Name: 3-Pyridinol, 5-(2-hydroxyphenyl)-
• CAS No: 1258609-06-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD18084600
• CID: 2760857
• Update Time: 2023-04-04

3-Pyridinol, 5-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 5-(2-hydroxyphenyl)-

• MDL： MFCD18084600
• Inchi： 1S/C11H9NO2/c13-9-5-8(6-12-7-9)10-3-1-2-4-11(10)14/h1-7,13-14H
• InChI Key： ITRLESRTFIBWRQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC=CC=C2O)C=C1O

Computed Properties

• Exact Mass: 187.063
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2